6-(1-Benzofuran-2-yl)-3-tert-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H14N4OS
• Molecular Weight: 298.4 g/mol
• IUPAC Name: 6-(1-benzofuran-2-yl)-3-tert-butyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H14N4OS/c1-15(2,3)13-16-17-14-19(13)18-12(21-14)11-8-9-6-4-5-7-10(9)20-11/h4-8H,1-3H3
• InChI Key: YLIGTIVVJHNBRW-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=NN=C2N1N=C(S2)C3=CC4=CC=CC=C4O3

Description

6-(1-Benzofuran-2-yl)-3-tert-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. In

Mechanism of Action

The mechanism of action of 6-(1-Benzofuran-2-yl)-3-tert-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has not been fully elucidated. However, it has been suggested that the anti-inflammatory activity of this compound may be due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Its anti-tumor activity may be due to its ability to induce apoptosis in cancer cells. The anti-microbial activity of this compound may be due to its ability to disrupt bacterial cell membranes.
Biochemical and Physiological Effects:
6-(1-Benzofuran-2-yl)-3-tert-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to possess a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, reduce the expression of COX-2, and inhibit the activation of NF-κB. It has also been found to induce apoptosis in cancer cells and inhibit the growth of various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-(1-Benzofuran-2-yl)-3-tert-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is its broad range of biological activities, which make it a potential candidate for the development of new therapeutics. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the research on 6-(1-Benzofuran-2-yl)-3-tert-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One potential direction is the development of new anti-inflammatory drugs based on this compound. Another potential direction is the development of new cancer therapeutics based on its anti-tumor activity. Additionally, there is potential for the development of new antibiotics based on its anti-microbial activity. Further research is needed to fully elucidate the mechanism of action of this compound and to explore its potential applications in the field of medicinal chemistry.
Conclusion:
In conclusion, 6-(1-Benzofuran-2-yl)-3-tert-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. It possesses a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial properties. While there are limitations to working with this compound in lab experiments, there is potential for the development of new therapeutics based on its properties. Further research is needed to fully explore the potential of this compound in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 6-(1-Benzofuran-2-yl)-3-tert-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been described in several research articles. One of the most common methods involves the reaction of 2-mercapto-1,3,4-thiadiazole with 2-bromo-1-(2-hydroxyphenyl)ethanone in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with tert-butyl azidoacetate to form the final product.

Scientific Research Applications

6-(1-Benzofuran-2-yl)-3-tert-butyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to possess anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. It also exhibits anti-tumor activity, making it a promising candidate for the development of new cancer therapeutics. Additionally, this compound has been found to possess anti-microbial properties, making it a potential candidate for the development of new antibiotics.